![molecular formula C14H18ClNO5S B7449798 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid](/img/structure/B7449798.png)
2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid, also known as JNJ-40411813, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been found to exhibit significant pharmacological activity.
Mechanism of Action
The exact mechanism of action of 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid is not fully understood. However, it is believed to act as a positive allosteric modulator of the alpha7 nicotinic acetylcholine receptor (α7nAChR). This receptor is involved in several cognitive processes, including learning and memory, and has been implicated in the pathophysiology of neurological disorders such as Alzheimer's disease and schizophrenia.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid can improve cognitive function, memory, and behavior in animal models. This compound has been found to enhance the activity of the α7nAChR, leading to increased neurotransmitter release and improved synaptic plasticity. Additionally, this compound has been found to have anti-inflammatory and neuroprotective effects, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid in lab experiments is its specificity for the α7nAChR. This compound has been found to have minimal effects on other nicotinic acetylcholine receptors, which reduces the potential for off-target effects. However, one limitation of using this compound is its low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid. One area of focus is the development of more potent and selective compounds that target the α7nAChR. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in humans, particularly in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Finally, studies are needed to investigate the long-term effects of this compound on cognitive function and behavior.
In conclusion, 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid is a chemical compound that has shown promising pharmacological activity in the treatment of neurological disorders. This compound acts as a positive allosteric modulator of the α7nAChR and has been found to improve cognitive function, memory, and behavior in animal models. Further research is needed to investigate the potential therapeutic applications of this compound in humans and to develop more potent and selective compounds that target the α7nAChR.
Synthesis Methods
The synthesis of 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid involves several steps. The first step involves the reaction of 4-chloro-3-methylphenylsulfonyl chloride with piperidine in the presence of a base to form 1-(4-chloro-3-methylphenyl)sulfonylpiperidine. The second step involves the reaction of 1-(4-chloro-3-methylphenyl)sulfonylpiperidine with ethyl chloroacetate in the presence of a base to form 2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid.
Scientific Research Applications
2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid has been the focus of scientific research due to its potential therapeutic applications. This compound has been found to exhibit significant pharmacological activity, particularly as a potential treatment for neurological disorders such as Alzheimer's disease and schizophrenia. Several studies have investigated the effects of this compound on cognitive function, memory, and behavior in animal models, with promising results.
properties
IUPAC Name |
2-[1-(4-chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO5S/c1-10-8-12(2-3-13(10)15)22(19,20)16-6-4-11(5-7-16)21-9-14(17)18/h2-3,8,11H,4-7,9H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAAOTGAZLHTAPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)OCC(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.